Cas no 1419075-95-8 ((1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane)

(1S,5S)-3-Methyl-3,6-diazabicyclo[3.2.0]heptane is a bicyclic amine compound featuring a rigid, strained ring structure that confers unique reactivity and stereochemical properties. Its constrained geometry makes it a valuable intermediate in pharmaceutical synthesis, particularly for designing bioactive molecules with enhanced selectivity and potency. The stereospecific (1S,5S) configuration ensures consistent chiral outcomes in asymmetric reactions. The methyl substitution at the 3-position modulates electronic and steric effects, influencing its binding affinity in medicinal chemistry applications. This scaffold is particularly useful in developing CNS-targeting agents due to its ability to mimic privileged pharmacophores. High purity and well-defined stereochemistry make it a reliable building block for complex synthetic routes.

(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane structure

1419075-95-8 structure

Product Name:(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane

CAS No:1419075-95-8

MF:C₆H₁₂N₂

MW:112.172881126404

CID:4596040

PubChem ID:72208037

Update Time:2025-06-06

(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

- (S,S)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane
- 3,6-Diazabicyclo[3.2.0]heptane, 3-methyl-, (1S,5S)-
- (1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane
- (1S,5S)-3-Methyl-3,6-diazabicyclo[3.2.0]heptane, bis(trifluoroacetic acid)
- SCHEMBL22249367
- PB37707
- DTXSID501221581
- 1419075-95-8
- P13819
- CS-0046544
- Inchi： 1S/C6H12N2/c1-8-3-5-2-7-6(5)4-8/h5-7H,2-4H2,1H3/t5-,6+/m0/s1
- InChI Key： VQUMPQLXULUHIT-NTSWFWBYSA-N
- SMILES： [C@]12([H])[C@]([H])(NC1)CN(C)C2

Computed Properties

Exact Mass: 112.100048391g/mol
Monoisotopic Mass: 112.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 15.3Å²

(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM321233-250mg	(S,S)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane	1419075-95-8	95%	250mg	$857	2023-03-07
Chemenu	CM321233-100mg	(S,S)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane	1419075-95-8	95%	100mg	$410	2021-06-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD315230-250mg	(1S,5S)-3-Methyl-3,6-diazabicyclo[3.2.0]heptane	1419075-95-8	95+%	250mg	￥5943.0	2023-04-02
Key Organics Ltd	AS-52849-1G	(1s,5s)-3-methyl-3,6-diazabicyclo[3.2.0]heptane; bis(trifluoroacetic acid)	1419075-95-8	>95%	1g	£517.00	2025-02-08
Key Organics Ltd	AS-52849-0.25g	(1s,5s)-3-methyl-3,6-diazabicyclo[3.2.0]heptane; bis(trifluoroacetic acid)	1419075-95-8	>95%	0.25g	£236.00	2025-02-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05358-100MG	(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane	1419075-95-8	95%	100MG	￥ 2,692.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05358-250MG	(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane	1419075-95-8	95%	250MG	￥ 4,303.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05358-500MG	(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane	1419075-95-8	95%	500MG	￥ 7,167.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05358-1G	(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane	1419075-95-8	95%	1g	￥ 10,751.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05358-5G	(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane	1419075-95-8	95%	5g	￥ 32,254.00	2023-04-03